Cas no 311774-00-2 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester)

1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester structure
311774-00-2 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester
CAS No:311774-00-2
MF:C7H9N3O4
MW:199.164061307907
CID:300720
PubChem ID:539910
Update Time:2025-04-19

1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole-3-carboxylicacid, 4-(acetylamino)-, ethyl ester
    • 1,2,5-Oxadiazole-3-carboxylicacid,4-(acetylamino)-,ethylester(9CI)
    • Furazan-3-carboxylic acid, 4-acetylamino-, ethyl ester
    • AG-690/34652039
    • Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate
    • ethyl 4-acetamido-1,2,5-oxadiazole-3-carboxylate
    • CHEMBL1892986
    • ethyl4-acetamido-1,2,5-oxadiazole-3-carboxylate
    • HMS2351H09
    • AKOS000574846
    • Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate #
    • 311774-00-2
    • HPYQBSCEKLRZLZ-UHFFFAOYSA-N
    • MLS000550567
    • SMR000114414
    • Inchi: 1S/C7H9N3O4/c1-3-13-7(12)5-6(8-4(2)11)10-14-9-5/h3H2,1-2H3,(H,8,10,11)
    • InChI Key: HPYQBSCEKLRZLZ-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=NON=1)NC(C)=O)=O)CC

Computed Properties

  • Exact Mass: 199.05930578g/mol
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 94.3Ų
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